Cas no 2034391-90-5 (N-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}pyridine-3-carboxamide)

• Product Name: N-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}pyridine-3-carboxamide
• CAS No: 2034391-90-5
• MF: C₁₄H₁₇N₃O₄
• MW: 291.302483320236
• CID: 6034212
• PubChem ID: 122162785
• Update Time: 2025-06-14

N-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}pyridine-3-carboxamide
• AKOS032469555
• N-[2-[2-(2,5-dioxopyrrolidin-1-yl)ethoxy]ethyl]pyridine-3-carboxamide
• N-(2-(2-(2,5-dioxopyrrolidin-1-yl)ethoxy)ethyl)nicotinamide
• N-{2-[2-(2,5-dioxopyrrolidin-1-yl)ethoxy]ethyl}pyridine-3-carboxamide
• 2034391-90-5
• F6573-4132

• Inchi： 1S/C14H17N3O4/c18-12-3-4-13(19)17(12)7-9-21-8-6-16-14(20)11-2-1-5-15-10-11/h1-2,5,10H,3-4,6-9H2,(H,16,20)
• InChI Key： QSHCGPKRRUFQAW-UHFFFAOYSA-N
• SMILES： O(CCNC(C1C=NC=CC=1)=O)CCN1C(CCC1=O)=O

Computed Properties

• Exact Mass: 291.12190603g/mol
• Monoisotopic Mass: 291.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 88.6Ų

Additional information on N-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}pyridine-3-carboxamide

Comprehensive Overview of N-{2-[2-(2,5-dioxopyrrolidin-1-yl)ethoxy]ethyl}pyridine-3-carboxamide (CAS No. 2034391-90-5)

N-{2-[2-(2,5-dioxopyrrolidin-1-yl)ethoxy]ethyl}pyridine-3-carboxamide (CAS No. 2034391-90-5) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and bioconjugation. This molecule features a unique combination of a pyridine-3-carboxamide core and a 2,5-dioxopyrrolidin-1-yl moiety, linked via an ethoxyethyl spacer. Such structural attributes make it a valuable intermediate for the synthesis of targeted drug delivery systems, protein labeling, and other advanced biomedical applications.

The compound's 2,5-dioxopyrrolidin-1-yl group is particularly noteworthy, as it serves as an activated ester, enabling efficient conjugation with primary amines under mild conditions. This property aligns with the growing demand for biocompatible crosslinkers and site-specific modification tools in antibody-drug conjugates (ADCs) and proteomics research. Researchers frequently search for terms like "NHS ester conjugation" or "pyridine-based linkers", highlighting the relevance of this compound in cutting-edge scientific workflows.

In the context of drug discovery, N-{2-[2-(2,5-dioxopyrrolidin-1-yl)ethoxy]ethyl}pyridine-3-carboxamide offers advantages due to its balanced hydrophilicity and reactivity profile. The pyridine ring contributes to improved solubility in aqueous buffers, while the spacer arm length (approximately 10 atoms) optimizes accessibility for biomolecular interactions. These features address common challenges in small-molecule prodrug design, a topic frequently queried in pharmaceutical forums and search engines.

Recent trends in precision medicine have further amplified interest in compounds like CAS No. 2034391-90-5. Its potential application in targeted cancer therapies—particularly as a linker for cytotoxic payloads—resonates with ongoing discussions about "next-generation ADCs" and "reduced off-target effects". Analytical techniques such as LC-MS characterization and stability studies under physiological conditions remain key search terms associated with this compound class.

From a synthetic chemistry perspective, the compound's stability profile warrants attention. The 2,5-dioxopyrrolidin-1-yl group demonstrates selective reactivity, minimizing unwanted side reactions—a feature often explored in queries about "controlled bioconjugation". Storage recommendations typically suggest anhydrous conditions at -20°C to preserve the NHS ester functionality, information highly sought after by laboratory technicians.

The growing emphasis on green chemistry has also influenced research around this molecule. Scientists are investigating its potential in aqueous-phase conjugation strategies to reduce organic solvent usage, aligning with popular searches for "sustainable bioconjugation methods". This dual focus on efficacy and environmental considerations positions CAS No. 2034391-90-5 as a compound of continuing relevance.

Quality control protocols for N-{2-[2-(2,5-dioxopyrrolidin-1-yl)ethoxy]ethyl}pyridine-3-carboxamide typically involve HPLC purity assessment and NMR spectral verification. These procedures address frequent user concerns about "batch-to-batch consistency" in research chemicals. The compound's UV absorbance characteristics (λ_max ~260 nm) further facilitate reaction monitoring, a practical aspect often highlighted in technical discussions.

Emerging applications in diagnostic probe development have expanded the utility scope of this compound. Its ability to incorporate fluorophores or other reporter groups via the pyridine-3-carboxamide moiety responds to increasing demand for "modular imaging agents"—a trending topic in molecular imaging communities. Such versatility explains its inclusion in recent patent filings related to multimodal contrast agents.

As research continues, the compound's role in peptide therapeutics and cell-penetrating conjugates is being actively explored. These directions correspond with high-volume searches for "blood-brain barrier delivery systems" and "peptide half-life extension" technologies. The balanced lipophilicity of CAS No. 2034391-90-5, calculated at LogP ~0.9, makes it particularly suitable for such applications.

In summary, N-{2-[2-(2,5-dioxopyrrolidin-1-yl)ethoxy]ethyl}pyridine-3-carboxamide represents a sophisticated chemical tool at the intersection of multiple disciplines. Its structural features address contemporary needs in bioconjugation chemistry, while its applications reflect evolving priorities in therapeutic development and diagnostic innovation. The compound's continued relevance is evidenced by its alignment with persistent industry trends and frequently searched technical challenges.